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Compound of Interest

Compound Name: SS1020

Cat. No.: B1193624 Get Quote

Crucial Safety Notice: The identifier "SS1020" is associated with multiple, chemically distinct

products. It is imperative for your safety that you positively identify the specific "SS1020"

product you are working with by referring to the Safety Data Sheet (SDS) provided by the

manufacturer. Misidentification can lead to improper handling and disposal, posing significant

risks to personnel and the environment.

This guide provides disposal procedures for various substances identified as "1020" in safety

documentation. Please locate the section corresponding to the product in your laboratory.

FORMULA 1020: Cooling Water Treatment
"FORMULA 1020" is described as a corrosive liquid used for cooling water treatment.[1]

Improper disposal can lead to environmental damage and poses a risk of severe burns and

irritation.[1]

Disposal Procedures
Consult with environmental compliance specialists and adhere to all federal, state, and local

regulations for the disposal of corrosive industrial waste. The Safety Data Sheet for "FORMULA

1020" does not provide specific disposal instructions but emphasizes preventing the material

from entering drains or water courses. Based on its hazardous properties, the following general

procedure should be followed in consultation with your institution's environmental health and

safety (EHS) department.
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Experimental Protocol for Neutralization (if approved by EHS):

Preparation: Work in a well-ventilated area, preferably a fume hood. Wear appropriate

Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles,

and a face shield.[1]

Dilution: Slowly add the "FORMULA 1020" waste to a large container of cold water.

Neutralization: While stirring gently, slowly add a weak base (e.g., sodium bicarbonate) to the

diluted solution.

pH Monitoring: Continuously monitor the pH of the solution. The target pH should be

between 6.0 and 8.0.

Disposal: Once neutralized, the solution may be disposed of down the drain with copious

amounts of water, pending approval from local authorities and your institution's EHS

guidelines.

Hazard and Disposal Data
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Property Value Citation

GHS Classification

Corrosive to metals - Category

1, Serious eye

damage/irritation - Category 1,

Skin corrosion/irritation -

Category 1B

[1]

Hazard Statements

May be corrosive to metals.

Causes severe skin burns and

eye damage. Causes damage

to digestive and respiratory

systems if ingested or inhaled.

[1]

Incompatible Materials
Concentrated acids or

oxidizing agents.
[1]

Disposal Consideration

In consultation with local

authority, must be subjected to

special treatment. Do not

empty into drains, soil or water.

[2]
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Caption: Disposal workflow for FORMULA 1020.

1020-0: Penetrating Natural Oil
This product is a flammable liquid and vapor that can cause skin and eye irritation.[3] It may

also cause drowsiness or dizziness.[3]

Disposal Procedures
Do not dispose of this product into sewers or waterways. Contaminated packaging should be

emptied as much as possible and disposed of in accordance with local regulations.

Experimental Protocol for Handling Spills:

Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames from the

area.[3]
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Ventilation: Ensure the area is well-ventilated.[3]

Containment: Use non-combustible absorbent material (e.g., sand, earth) to contain and

collect the spillage.

Collection: Place the absorbed material into a suitable, labeled container for disposal.

Disposal: Dispose of the waste material at an approved hazardous waste collection site.

Hazard and Disposal Data
Property Value Citation

GHS Classification

Flammable liquid (Category 3),

Skin irritation (Category 2),

Eye irritation (Category 2A)

[3]

Hazard Statements

Flammable liquid and vapour.

Causes skin irritation. Causes

serious eye irritation. May

cause drowsiness or dizziness.

[3]

Disposal Consideration

Dispose of contents and

container in accordance with

all local, regional, national and

international regulations.
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Caption: Disposal workflow for 1020-0 Penetrating Natural Oil.

PPM Industries Product Ref 1020: Adhesive Tape
This product is an article, a BOPP film with glass fiber and a thermoplastic rubber adhesive.[2]

It is not considered hazardous under normal conditions.[2]

Disposal Procedures
Damaged material should be sent to waste disposal in accordance with local laws.[2] There are

no special precautions needed for handling the product.[2] In case of fire, carbon monoxide

and carbon oxides may be produced.[2]
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Property Value Citation

Hazard Identification

This article is not hazardous

within the meaning of the valid

EU preparation guidelines.

[2]

Disposal Consideration

In consultation with local

authority, must be subjected to

special treatment.

[2]

Disposal Workflow for PPM Industries 1020

Disposal Path
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Caption: Disposal workflow for PPM Industries 1020.

General Guidance for Unidentified Chemical
Disposal
If you are unable to identify your "SS1020" substance, treat it as hazardous waste. The

following are general best practices for chemical waste disposal in a laboratory setting.

Labeling: Ensure all waste containers are clearly and accurately labeled with the contents.

Segregation: Do not mix different types of chemical waste.

Storage: Store chemical waste in a designated, well-ventilated, and secure area.

EHS Consultation: Always consult your institution's Environmental Health and Safety

department for specific guidance on waste disposal. They can provide assistance with waste
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identification, packaging, and arranging for pickup by a certified hazardous waste disposal

company.

Remember, proper chemical disposal is not only a regulatory requirement but also a critical

component of laboratory safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. files.dep.state.pa.us [files.dep.state.pa.us]

2. ppmindustries.com [ppmindustries.com]

3. peinturesmf.com [peinturesmf.com]

To cite this document: BenchChem. [Proper Disposal of SS1020: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193624#ss1020-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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